Cas no 305-80-6 (4-Diazobenzenesulfonic Acid)

• Product Name: 4-Diazobenzenesulfonic Acid
• CAS No: 305-80-6
• MF: C₆H₄N₂O₃S
• MW: 184.172559738159
• CID: 315710
• PubChem ID: 67539
• Update Time: 2025-09-27

4-Diazobenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium,4-sulfo-, inner salt
• 4-Diazobenzenesulfonic acid
• 4-DIAZONIOBENZENESULFONATE
• P-DIAZOBENZENESULFONIC ACID
• 4-benzene-diazoniumsulfonate
• 4-DIAZOBENZENESULFONIC ACID,MOISTENED W. WATER (H2O ~)
• 4-diazobenzenesulphonic acid
• 4-Diazophenylsulfonic acid
• 4-Sulfonatobenzenediazonium
• benzenediazonium,4-sulfo-,hydroxide,innersalt
• benzenediazonium-p-sulphonate
• p-benzenesulfonate diazonium zwitterion
• p-sulfobenzenediazonium
• P-SULFOBENZENEDIAZONIUM HYDROXIDE INNER SALT
• sel de diazonium de l'acide amin
• CHEBI:64460
• para-azobenzenesulfonate
• AKOS015917570
• p-diazoniobenzenesulfonate
• p-Diazonium-benzolsulfonat
• SCHEMBL1941777
• Q27133298
• P-DIAZOBENZENESULFONIC ACID [MI]
• 4-Benzenediazoniumsulfonate
• Benzenediazonium, 4-sulfo-, inner salt
• FT-0655091
• DIAZOTIZED SULFANILIC ACID
• DABS
• CHEMBL307081
• DTXSID201024057
• 305-80-6
• 4-DBSA
• 4-sulfobenzenediazonium inner salt
• EINECS 206-168-3
• 4-SULFODIAZOBENZENE
• P-SULFOPHENYLDIAZONIUM
• 4-diazonio-benzenesulfonate
• Sulfanilic acid diazonium salt
• RPZ6A2S3KC
• Pauly's reagent
• A820443
• 1-benzenediazonium-4-sulfonate
• UNII-RPZ6A2S3KC
• AM9810
• UEUIKXVPXLWUDU-UHFFFAOYSA-N
• STL280527
• 4-Diazobenzenesulfonic Acid

• MDL： MFCD00043219
• Inchi： 1S/C6H4N2O3S/c7-8-5-1-3-6(4-2-5)12(9,10)11/h1-4H
• InChI Key： UEUIKXVPXLWUDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+]#N)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 183.99400
• Monoisotopic Mass: 183.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.7A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.538 (estimate)
• Melting Point: 104°
• Boiling Point: -0.5°C
• Flash Point: °C
• Refractive Index: 1.6430 (estimate)
• PSA: 93.73000
• LogP: 2.15608

4-Diazobenzenesulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3226
• Hazard Category Code： R1;R37/38
• Safety Instruction： S26;S36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)